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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5

CAS No.: 1189511-46-3

Cat. No.: B15558787

Get Quote

For immediate reference, this document provides critical safety and logistical information for the

handling and disposal of 7-Amino nitrazepam-d5 in a research environment. All personnel

must review and understand these procedures before working with this compound.

7-Amino nitrazepam-d5 is a deuterated metabolite of nitrazepam and should be handled as a

potent pharmaceutical compound with potential health risks. The primary known hazard is that

it is harmful if swallowed.[1][2] Due to its pharmacological activity as a benzodiazepine

metabolite, it may also have other physiological effects.

Hazard and Exposure Data
While a specific Occupational Exposure Limit (OEL) for 7-Amino nitrazepam-d5 has not been

established, the available safety information classifies it as follows:

Hazard
Classification

Code Description Source

Acute Toxicity (Oral) H302 Harmful if swallowed [1][2]
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Given the lack of a defined OEL, a conservative approach to handling is required, treating it as

a potent compound and minimizing all potential routes of exposure, including inhalation,

ingestion, and skin contact.

Operational Plan for Safe Handling
A multi-layered approach encompassing engineering controls, administrative procedures, and

personal protective equipment (PPE) is mandatory to ensure the safety of laboratory

personnel.

Engineering Controls
Primary Containment: All handling of solid 7-Amino nitrazepam-d5, including weighing and

preparation of stock solutions, must be conducted in a certified chemical fume hood or a

glove box to prevent inhalation of airborne particles.

Ventilation: Ensure adequate ventilation in the laboratory space where the compound is

stored and handled.

Administrative Controls
Designated Areas: Clearly designate specific areas within the laboratory for the handling and

storage of 7-Amino nitrazepam-d5.

Training: All personnel must be trained on the specific hazards and handling procedures for

this compound. This training should be documented.

Standard Operating Procedures (SOPs): A detailed, site-specific SOP for working with this

compound must be written and approved by the institution's Environmental Health and

Safety (EHS) department.

Emergency Procedures: Emergency procedures for spills, accidental exposure, and other

incidents must be clearly posted in the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required for all work with 7-Amino nitrazepam-d5:
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PPE Category Item Specification

Hand Protection Gloves

Double-gloving with nitrile

gloves is recommended.

Check for any visible signs of

degradation and change

gloves frequently.

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

splashes and airborne

particles.

Body Protection Laboratory Coat
A buttoned, full-length

laboratory coat must be worn.

Respiratory Protection Respirator

For procedures with a higher

risk of aerosolization, a

NIOSH-approved respirator

(e.g., an N95 or higher) may

be required based on a risk

assessment by your

institution's EHS department.

Disposal Plan
As a deuterated analog of a benzodiazepine metabolite, 7-Amino nitrazepam-d5 and any

materials contaminated with it must be treated as hazardous and potentially controlled

substance waste.

Waste Segregation: All waste contaminated with 7-Amino nitrazepam-d5 (e.g., pipette tips,

gloves, empty vials) must be segregated into a clearly labeled hazardous waste container.

Labeling: The hazardous waste container must be labeled with "Hazardous Waste," the full

chemical name ("7-Amino nitrazepam-d5"), and the associated hazards.

Regulatory Compliance: Disposal must be in accordance with all local, state, and federal

regulations, including those set forth by the Environmental Protection Agency (EPA) and the
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Drug Enforcement Administration (DEA).

Institutional Procedures: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste. Do not dispose of this compound down the drain or in

the regular trash.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of 7-Amino nitrazepam-
d5.

Materials:

7-Amino nitrazepam-d5 (solid)

Certified chemical fume hood

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Appropriate solvent (e.g., acetonitrile, methanol)

Pipettes

Vortex mixer or sonicator

Appropriate PPE (as outlined above)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.
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Weighing:

Place a new piece of weighing paper or a weigh boat on the analytical balance within the

fume hood and tare the balance.

Carefully transfer the desired amount of solid 7-Amino nitrazepam-d5 onto the weighing

paper using a clean spatula.

Record the exact weight.

Solubilization:

Carefully transfer the weighed solid into the appropriate volumetric flask.

Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

Cap the flask and gently swirl or sonicate until the solid is completely dissolved.

Final Dilution:

Once dissolved, add the solvent to the volumetric flask up to the calibration mark.

Cap and invert the flask several times to ensure a homogenous solution.

Labeling and Storage:

Clearly label the stock solution with the chemical name, concentration, solvent, date of

preparation, and your initials.

Store the solution in an appropriate, sealed container in a designated and secure location

as per your laboratory's SOPs.

Decontamination:

Wipe down the spatula, work surface within the fume hood, and any other potentially

contaminated surfaces with an appropriate cleaning solvent.
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Dispose of all contaminated disposables (weighing paper, gloves, pipette tips) in the

designated hazardous waste container.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 7-Amino nitrazepam-d5

Preparation and Handling

Waste Management and Disposal

Start: Obtain 7-Amino nitrazepam-d5

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weigh Solid Compound

Prepare Stock Solution

Label and Store Solution Securely

Collect All Contaminated Waste
(Gloves, Tips, Vials)

During & After Experiment

Segregate and Label as
Hazardous Waste

Contact Institutional EHS
for Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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